Cas no 19780-25-7 (2-Butenal, 2-ethyl-)

2-Butenal, 2-ethyl- Properties

Names and Identifiers

• 2-Butenal, 2-ethyl-
• 2-Ethylcrotonaldehyde
• 2-Aethyl-but-2-en-1-on
• 2-Aethyl-crotonaldehyd
• 2-Ethyl-2-butenal
• 2-ethyl-but-2-enal
• a-Ethyl-2-butenal
• 2-Ethylbutenal
• 2-ethyl-2-butena
• ethylcrotonaldehyde
• (E)-2-ETHYL-2-BUTENAL
• 2-ethyl-crotonaldehyd
• CH3CH=C(C2H5)CHO
• (2E)-2-Ethyl-2-butenal
• EINECS 243-299-5
• 63883-69-2
• 2-Ethyl-trans-2-butenal
• AKOS005256260
• CROTONALDEHYDE, 2-ETHYL-
• 3-01-00-03001 (Beilstein Handbook Reference)
• 2-Ethyl crotonic aldehyde
• (2E)-2-ethylbut-2-enal
• IQGZCSXWIRBTRW-ZZXKWVIFSA-
• 2-Butenal,2-ethyl-
• AC9866
• 19780-25-7
• BRN 1738001
• trans-2-Ethylcrotonal
• 2-Ethyl-(E)-2-butenal
• 2-Ethyl-2-butenal, AldrichCPR
• InChI=1/C6H10O/c1-3-6(4-2)5-7/h3,5H,4H2,1-2H3/b6-3+
• CHEBI:141556
• (E)-2-ethylbut-2-enal
• 2-Ethyl-transtrans-2-butenal
• FT-0612269
• 2-ethylbut-2-enal
• MFCD00006982
• NS00047688
• FT-0771805
• SY265075
• DTXSID40885095
• 2-ethyl-butenal
• +Expand

• InChIKey： IQGZCSXWIRBTRW-UTCJRWHESA-N
• Inchi： InChI=1S/C6H10O/c1-3-6(4-2)5-7/h3,5H,4H2,1-2H3/b6-3-
• SMILES： C(/C(=C/C)/C=O)C

Computed Properties

• Exact Mass: 98.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 98.073165
• Heavy Atom Count: 7
• Complexity: 82.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.54160
• PSA: 17.07000
• Refractive Index: 1.4475
• Boiling Point: 59 °C / 55mmHg
• Melting Point: -78°C (estimate)
• Flash Point: 31°C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 0,86 g/cm3

2-Butenal, 2-ethyl- Security Information

• RTECS：GQ0350000
• Safety Instruction： 16-26-36-36/37
• Risk Phrases：R10
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN 1989
• Risk Phrases： 10-36/37/38-52-21
• TSCA：Yes
• HazardClass：3

2-Butenal, 2-ethyl- Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%